Cas no 898762-29-3 ( )
structure
Product Name:
CAS No:898762-29-3
MF:C16H12ClNO
MW:269.725583076477
MDL:MFCD03843407
CID:873207
PubChem ID:24726023
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2-[3-(3-chlorophenyl)propanoyl]benzonitrile
- 3-(3-CHLOROPHENYL)-2'-CYANOPROPIOPHENONE
- DTXSID30644416
- MFCD03843407
- 898762-29-3
- AKOS016021846
-
-
- MDL： MFCD03843407
- Inchi： 1S/C16H12ClNO/c17-14-6-3-4-12(10-14)8-9-16(19)15-7-2-1-5-13(15)11-18/h1-7,10H,8-9H2
- InChI Key： BJERNBTWZYRMSD-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1)CCC(C1C=CC=CC=1C#N)=O
Computed Properties
- Exact Mass: 269.06100
- Monoisotopic Mass: 269.0607417g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 359
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 40.9Ų
Experimental Properties
- PSA: 40.86000
- LogP: 4.02718
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 206154-2g |
3-(3-chlorophenyl)-2'-cyanopropiophenone |
898762-29-3 | 97% | 2g |
￡1013.00 | 2022-03-01 | |
| Fluorochem | 206154-5g |
3-(3-chlorophenyl)-2'-cyanopropiophenone |
898762-29-3 | 97% | 5g |
￡2025.00 | 2022-03-01 | |
| Fluorochem | 206154-1g |
3-(3-chlorophenyl)-2'-cyanopropiophenone |
898762-29-3 | 97% | 1g |
￡540.00 | 2022-03-01 | |
| abcr | AB366178-1 g |
3-(3-Chlorophenyl)-2'-cyanopropiophenone, 97%; . |
898762-29-3 | 97% | 1g |
€932.90 | 2023-04-26 | |
| abcr | AB366178-1g |
3-(3-Chlorophenyl)-2'-cyanopropiophenone, 97%; . |
898762-29-3 | 97% | 1g |
€932.10 | 2025-04-15 | |
| abcr | AB366178-2g |
3-(3-Chlorophenyl)-2'-cyanopropiophenone, 97%; . |
898762-29-3 | 97% | 2g |
€1674.30 | 2025-04-15 | |
| abcr | AB366178-2 g |
3-(3-Chlorophenyl)-2'-cyanopropiophenone, 97%; . |
898762-29-3 | 97% | 2g |
€1677.00 | 2023-04-26 | |
| A2B Chem LLC | AH92226-1g |
3-(3-Chlorophenyl)-2'-cyanopropiophenone |
898762-29-3 | 97% | 1g |
$644.00 | 2024-04-19 | |
| A2B Chem LLC | AH92226-2g |
3-(3-Chlorophenyl)-2'-cyanopropiophenone |
898762-29-3 | 97% | 2g |
$1169.00 | 2024-04-19 | |
| A2B Chem LLC | AH92226-5g |
3-(3-Chlorophenyl)-2'-cyanopropiophenone |
898762-29-3 | 97% | 5g |
$2291.00 | 2024-04-19 |
Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
898762-29-3 ( ) Related Products
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